Cas no 1427020-26-5 (2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde)

• Product Name: 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde
• CAS No: 1427020-26-5
• MF: C₁₆H₁₄ClFO₂
• MW: 292.732567310333
• CID: 5271951
• Update Time: 2026-03-09

2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluoro-benzyloxy)-3,4-dimethyl-benzaldehyde
• Benzaldehyde, 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethyl-
• 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde

• Inchi： 1S/C16H14ClFO2/c1-10-6-7-12(8-19)16(11(10)2)20-9-13-14(17)4-3-5-15(13)18/h3-8H,9H2,1-2H3
• InChI Key： RSFGYRGAEMUKOG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(C)=C1OCC1=C(F)C=CC=C1Cl

Additional information on 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde

Research Brief on 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS: 1427020-26-5)

The compound 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS: 1427020-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique chloro-fluoro substitution pattern and dimethylbenzaldehyde core, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and enzyme modulators.

Recent studies have focused on the synthesis and biological evaluation of this compound, highlighting its role as a key intermediate in the production of pharmacologically active molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, to optimize the yield and purity of 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde. These efforts have been instrumental in facilitating its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

In vitro and in vivo investigations have revealed that this compound exhibits notable bioactivity against specific molecular targets, such as kinases and G protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, which showed selective inhibition of cancer cell proliferation. The compound's ability to modulate enzymatic activity and interact with critical binding sites has positioned it as a valuable scaffold for drug discovery.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding affinity and interaction mechanisms with target proteins. These analyses have underscored the importance of its chloro-fluoro and methoxy substituents in enhancing ligand-receptor interactions, thereby improving therapeutic efficacy. Such findings are pivotal for the rational design of next-generation pharmaceuticals.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-[(2-chloro-6-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS: 1427020-26-5) represents a promising candidate in the realm of drug development. Its versatile chemical structure and demonstrated bioactivity make it a focal point for future research, with potential implications for treating a range of diseases, including oncology and inflammatory disorders. Continued exploration of its therapeutic potential is warranted to fully harness its benefits.